Cas no 1820619-68-8 (Methyl 5-hydroxy-3'-methoxy-1,1'-biphenyl-3-carboxylate)
Methyl 5-hydroxy-3'-methoxy-1,1'-biphenyl-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-3-carboxylic acid, 5-hydroxy-3'-methoxy-, methyl ester
- methyl 3-hydroxy-5-(3-methoxyphenyl)benzoate
- Methyl 5-hydroxy-3'-methoxy-[1,1'-biphenyl]-3-carboxylate
- Methyl 5-hydroxy-3'-methoxy-1,1'-biphenyl-3-carboxylate
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- Inchi: 1S/C15H14O4/c1-18-14-5-3-4-10(9-14)11-6-12(15(17)19-2)8-13(16)7-11/h3-9,16H,1-2H3
- InChI Key: LRLRYQADGLNIED-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC(OC)=C2)=CC(O)=CC(C(OC)=O)=C1
Experimental Properties
- Density: 1.201±0.06 g/cm3(Predicted)
- Boiling Point: 451.8±40.0 °C(Predicted)
- pka: 8.91±0.10(Predicted)
Methyl 5-hydroxy-3'-methoxy-1,1'-biphenyl-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M197715-125mg |
Methyl 5-hydroxy-3'-methoxy-[1,1'-biphenyl]-3-carboxylate |
1820619-68-8 | 125mg |
$ 615.00 | 2022-06-04 | ||
| TRC | M197715-250mg |
Methyl 5-hydroxy-3'-methoxy-[1,1'-biphenyl]-3-carboxylate |
1820619-68-8 | 250mg |
$ 1020.00 | 2022-06-04 |
Methyl 5-hydroxy-3'-methoxy-1,1'-biphenyl-3-carboxylate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on Methyl 5-hydroxy-3'-methoxy-1,1'-biphenyl-3-carboxylate
Methyl 5-hydroxy-3'-methoxy-1,1'-biphenyl-3-carboxylate (CAS No. 1820619-68-8)
Methyl 5-hydroxy-3'-methoxy-1,1'-biphenyl-3-carboxylate, also known by its CAS number 1820619-68-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The presence of hydroxyl (-OH) and methoxy (-OCH3) groups at specific positions on the rings imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.
The biphenyl structure of this compound is a key feature that contributes to its stability and reactivity. Biphenyl systems are widely studied in organic chemistry due to their ability to participate in various aromatic reactions and their role as building blocks in the synthesis of more complex molecules. The hydroxyl group at position 5 and the methoxy group at position 3' on the biphenyl system create a unique electronic environment that can influence the compound's behavior in different chemical reactions.
Recent studies have highlighted the potential of Methyl 5-hydroxy-3'-methoxy-1,1'-biphenyl-3-carboxylate in the field of materials science, particularly in the development of advanced polymers and composites. The carboxylate group at position 3 on the benzene ring allows for easy incorporation into polymer backbones, enabling the creation of materials with enhanced mechanical and thermal properties. Researchers have also explored its use as a precursor for synthesizing functional materials with tailored electronic properties.
In addition to its role in materials science, this compound has shown promise in pharmaceutical applications. The hydroxyl and methoxy groups can act as sites for further functionalization, making it a versatile intermediate in drug design. Recent findings suggest that derivatives of this compound may exhibit bioactivity against certain enzymes or cellular pathways, opening new avenues for drug discovery.
The synthesis of Methyl 5-hydroxy-3'-methoxy-1,1'-biphenyl-3-carboxylate typically involves multi-step organic reactions, including nucleophilic aromatic substitution and esterification. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. The use of transition metal catalysts has been particularly effective in achieving high yields while minimizing by-products.
From an environmental perspective, researchers have been investigating the biodegradation pathways of this compound to assess its potential impact on ecosystems. Studies indicate that under certain conditions, Methyl 5-hydroxy-3'-methoxy-1,1'-biphenyl-3-carboxylate can undergo microbial degradation, reducing its persistence in the environment. These findings are crucial for ensuring sustainable practices in its production and application.
In conclusion, Methyl 5-hydroxy-3'-methoxy-1,1'-biphenyl-3-carboxylate (CAS No. 1820619-68-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the field of organic chemistry is expected to grow further.
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